1-((3-Chloro-2-methylphenyl)sulfonyl)-3-((furan-2-ylmethyl)sulfonyl)azetidine

• IUPAC Name: 1-(3-chloro-2-methylphenyl)sulfonyl-3-(furan-2-ylmethylsulfonyl)azetidine
• InChI: InChI=1S/C15H16ClNO5S2/c1-11-14(16)5-2-6-15(11)24(20,21)17-8-13(9-17)23(18,19)10-12-4-3-7-22-12/h2-7,13H,8-10H2,1H3
• InChI Key: DXVHTZLMQJNTDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)N2CC(C2)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C15H16ClNO5S2
• Molecular Weight: 389.9 g/mol

Description

1-((3-Chloro-2-methylphenyl)sulfonyl)-3-((furan-2-ylmethyl)sulfonyl)azetidine is a chemical compound that has shown promising applications in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical, and physiological effects.

Scientific Research Applications

Azetidine Derivatives in Pharma and Therapeutics

• Azetidine derivatives, including those with furan and thiophene substitutions, have been explored for their potential as selective 5-HT-1D receptor agonists, useful in treating migraines with fewer side-effects (Habernickel, 2001).

Synthesis and Reactivity

• Research has been conducted on the synthesis of 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives, which are important for various pharmaceutical applications (Yin et al., 2008).

Antimicrobial and Antitubercular Activities

• Some azetidine analogues have been synthesized and evaluated for their antimicrobial and antitubercular activities, demonstrating the potential for designing antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).

Anticancer and Antioxidant Activities

• Monocationic bithiophenes and analogues, which include azetidine derivatives, have shown promise in anticancer activities, especially against lung and breast cancer cell lines. These compounds also demonstrate significant DNA affinity and antioxidant abilities (Ismail et al., 2014).

Gold-Catalyzed Synthesis

• Gold-catalyzed rearrangement of N-sulfonyl-2-(1-ethoxypropargyl)azetidine derivatives leads to the synthesis of disubstituted pyrroles, showcasing the versatility of azetidine compounds in chemical synthesis (Pertschi et al., 2017).

Novel Furan Derivatives

• The synthesis and evaluation of novel furan derivatives, including azetidine-2-one and thiazolidine 4-one derivatives, have been explored for various biological activities, such as antimicrobial and antioxidant effects (Sen et al., 2014).

Reactivity of Azetidinones

• Studies on the reactivity of 4-arylthio-2-azetidinones and their derivatives have provided insights into their potential applications in various chemical reactions (Hirai et al., 1973).